Cas no 1798031-83-0 (3-[4-(methylsulfanyl)phenyl]-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide)

3-[4-(Methylsulfanyl)phenyl]-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide is a synthetic organic compound featuring a thiazole-substituted pyrrolidine core linked to a methylsulfanylphenyl propanamide moiety. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or bioactive molecule in drug discovery. The presence of the thiazole ring and sulfanyl group may confer favorable binding interactions with biological targets, such as enzymes or receptors. Its well-defined molecular architecture allows for precise modifications, making it a versatile scaffold for structure-activity relationship studies. The compound's stability and synthetic accessibility further enhance its applicability in pharmaceutical research. Analytical characterization confirms high purity, ensuring reproducibility in experimental settings.
3-[4-(methylsulfanyl)phenyl]-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide structure
1798031-83-0 structure
Product Name:3-[4-(methylsulfanyl)phenyl]-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide
CAS No:1798031-83-0
MF:C17H21N3OS2
MW:347.498141050339
CID:5376906
Update Time:2025-10-30

3-[4-(methylsulfanyl)phenyl]-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide Chemical and Physical Properties

Names and Identifiers

    • 4-(Methylthio)-N-[1-(2-thiazolyl)-3-pyrrolidinyl]benzenepropanamide
    • 3-[4-(methylsulfanyl)phenyl]-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide
    • Inchi: 1S/C17H21N3OS2/c1-22-15-5-2-13(3-6-15)4-7-16(21)19-14-8-10-20(12-14)17-18-9-11-23-17/h2-3,5-6,9,11,14H,4,7-8,10,12H2,1H3,(H,19,21)
    • InChI Key: AMXQIJCQAVVYGD-UHFFFAOYSA-N
    • SMILES: C1(CCC(NC2CCN(C3=NC=CS3)C2)=O)=CC=C(SC)C=C1

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 15.37±0.20(Predicted)

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Additional information on 3-[4-(methylsulfanyl)phenyl]-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide

Comprehensive Overview of 3-[4-(methylsulfanyl)phenyl]-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide (CAS No. 1798031-83-0)

The compound 3-[4-(methylsulfanyl)phenyl]-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide, identified by its CAS No. 1798031-83-0, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule features a unique structural framework, combining a methylsulfanylphenyl moiety with a thiazole-substituted pyrrolidine backbone, making it a subject of interest for drug discovery and development. Its intricate design suggests potential applications in targeting specific biological pathways, particularly in the realm of enzyme inhibition and receptor modulation.

In recent years, researchers have focused on the synthesis and optimization of thiazole-containing compounds due to their diverse pharmacological properties. The presence of the 1,3-thiazol-2-yl group in this molecule is particularly noteworthy, as thiazoles are known for their role in enhancing bioavailability and metabolic stability. Coupled with the pyrrolidin-3-yl scaffold, this compound exhibits a balanced lipophilicity and polarity, which are critical for drug-like properties. Such characteristics align with the growing demand for small-molecule therapeutics in treating complex diseases.

The methylsulfanylphenyl segment of the molecule further contributes to its versatility. Sulfur-containing groups, such as methylsulfanyl, are often employed in drug design to improve binding affinity and selectivity. This moiety may also influence the compound's pharmacokinetic profile, including absorption and distribution. Given the rising interest in precision medicine, the ability to fine-tune such molecular features is invaluable for developing targeted therapies with minimal off-target effects.

From a synthetic chemistry perspective, the preparation of 3-[4-(methylsulfanyl)phenyl]-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide involves multi-step organic transformations. Key steps may include the formation of the thiazole-pyrrolidine core, followed by coupling with the propanamide linker. Researchers are increasingly exploring green chemistry approaches to synthesize such compounds, emphasizing atom economy and reduced environmental impact. This aligns with the broader trend of sustainable drug development, which prioritizes eco-friendly methodologies without compromising efficacy.

The potential applications of this compound extend beyond traditional pharmaceuticals. With the advent of AI-driven drug discovery, molecules like CAS No. 1798031-83-0 are being screened virtually for novel interactions. Computational tools can predict binding modes and optimize structures before laboratory synthesis, accelerating the drug development pipeline. This synergy between computational chemistry and experimental validation is reshaping how researchers approach complex targets, such as G-protein-coupled receptors (GPCRs) and kinases.

Another area of interest is the compound's potential role in neurodegenerative disease research. The pyrrolidine and thiazole motifs are frequently found in molecules targeting the central nervous system (CNS). Their ability to cross the blood-brain barrier (BBB) makes them promising candidates for addressing conditions like Alzheimer's and Parkinson's diseases. As the global burden of neurodegenerative disorders grows, the need for innovative therapeutics becomes ever more pressing.

In conclusion, 3-[4-(methylsulfanyl)phenyl]-N-[1-(1,3-thiazol-2-yl)pyrrolidin-3-yl]propanamide represents a compelling example of modern medicinal chemistry. Its structural complexity and functional diversity position it as a valuable tool for both academic and industrial research. Whether explored for its enzyme inhibitory potential or its applicability in CNS drug development, this compound exemplifies the intersection of innovation and practicality in the quest for new therapies. As the scientific community continues to unravel its full potential, CAS No. 1798031-83-0 remains a molecule to watch in the evolving landscape of drug discovery.

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